![molecular formula C19H16N4O3S B2773715 Benzo[c][1,2,5]thiadiazol-5-yl(4-(benzo[d]oxazol-2-yloxy)piperidin-1-yl)methanone CAS No. 2034485-27-1](/img/structure/B2773715.png)
Benzo[c][1,2,5]thiadiazol-5-yl(4-(benzo[d]oxazol-2-yloxy)piperidin-1-yl)methanone
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Overview
Description
Benzo[c][1,2,5]thiadiazol-5-yl(4-(benzo[d]oxazol-2-yloxy)piperidin-1-yl)methanone is a complex organic compound. It is related to the Benzo[c][1,2,5]thiadiazol-5-ylboronic acid pinacol ester, which has a molecular weight of 262.14 . This compound has been used as a reactant in various chemical reactions .
Synthesis Analysis
The synthesis of related compounds often involves the use of palladium catalysts and methylation reactions . For instance, the synthesis of 4,7-dibromobenzo[d][1,2,3]thiadiazole was achieved from commercially available reagents . The highest yields of π-spacer–acceptor–π-spacer type compounds were obtained by means of the Stille reaction .Molecular Structure Analysis
The molecular structure of this compound is complex, with a variety of functional groups present. The compound contains a benzo[c][1,2,5]thiadiazole (BTZ) motif, which has been extensively researched for use in photovoltaics or as fluorescent sensors .Chemical Reactions Analysis
This compound can participate in a variety of chemical reactions. For example, it can be used as a reactant to synthesize 5-methylbenzo[c][1,2,5]thiadiazole by methylation reaction with methyl iodide using a palladium catalyst . It can also participate in the Miyaura borylation and Suzuki coupling reactions .Scientific Research Applications
- BTZ-based compounds have been extensively studied as electron donor–acceptor (D–A) systems for photovoltaic applications. Their strong electron-accepting properties make them suitable for use in organic solar cells. Researchers have explored their performance in dye-sensitized solar cells (DSSCs) and other OPVs .
- BTZ derivatives serve as fluorescent sensors due to their unique optoelectronic properties. They have been employed for imaging lipid droplets, mitochondria, and plasma membranes. Their fluorescence properties make them valuable tools for biological imaging .
- While BTZ-based materials have been investigated for photocatalytic applications, recent interest lies in their use as visible-light organophotocatalysts. These compounds can facilitate organic transformations using light as a “traceless” reagent, promoting environmentally sustainable chemistry .
- Some BTZ derivatives exhibit aggregated-induced emission (AIE) properties. These compounds can act as molecular heterogeneous photosensitizers, generating singlet oxygen under continuous flow conditions. Such behavior is relevant for applications in photodynamic therapy (PDT) and other photochemical processes .
- Researchers have designed BTZ-based compounds with positive charges and amphiphilic structures. These dual-targeting photosensitizers can selectively accumulate in lysosomes and mitochondria. Their near-infrared (NIR) emission, efficient singlet oxygen production, and biocompatibility make them promising candidates for cancer PDT .
- Beyond photovoltaics, BTZ derivatives find applications in organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and other optoelectronic devices. Their tunable electronic properties and facile synthesis contribute to their versatility in material science .
Photovoltaics and Organic Photovoltaic Cells (OPVs)
Fluorescent Sensors and Bioimaging Probes
Photocatalysis and Sustainable Chemistry
Singlet Oxygen Production
Dual-Targeting Photosensitizers for Cancer Therapy
Functional Materials and Optoelectronics
Future Directions
Mechanism of Action
Target of Action
It’s known that similar compounds have been used to prepare benzothiadiazole derivatives as potent pfkfb3 kinase inhibitors .
Mode of Action
It’s known that similar compounds exhibit fluorescence properties , which suggests that they may interact with their targets through electron transfer mechanisms .
Biochemical Pathways
Similar compounds have been used in the detection of primary aromatic amines (paas), a class of persistent and highly toxic organic pollutants .
Pharmacokinetics
The compound’s structure suggests that it may have good stability and high fluorescence performance , which could potentially impact its bioavailability.
Result of Action
Similar compounds have been shown to exhibit high sensitivity and selectivity for paa detection by fluorescence quenching .
Action Environment
Similar compounds have been shown to exhibit high stability, high porosity, and high fluorescence performance , suggesting that they may be robust to various environmental conditions.
properties
IUPAC Name |
2,1,3-benzothiadiazol-5-yl-[4-(1,3-benzoxazol-2-yloxy)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O3S/c24-18(12-5-6-14-16(11-12)22-27-21-14)23-9-7-13(8-10-23)25-19-20-15-3-1-2-4-17(15)26-19/h1-6,11,13H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKMSBMIYQLFYQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC3=CC=CC=C3O2)C(=O)C4=CC5=NSN=C5C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[c][1,2,5]thiadiazol-5-yl(4-(benzo[d]oxazol-2-yloxy)piperidin-1-yl)methanone |
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